Cas no 5960-55-4 (9,10-Anthracenedione, 1-(dimethylamino)-)

9,10-Anthracenedione, 1-(dimethylamino)- Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-(dimethylamino)-
• 1-(dimethylamino)anthracene-9,10-dione
• FCWBHVZCSYIWHX-UHFFFAOYSA-N
• AB00079683-01
• MLS000576442
• SCHEMBL187706
• SMR000185271
• 1-Dimethylamino-9,10-anthraquinone
• 1-(Dimethylamino)-9,10-anthraquinone
• 1-dimethylamino-anthracene-9,10-dione
• 1-(dimethylamino)anthra-9,10-quinone
• 5960-55-4
• DTXSID60385623
• SR-01000203730
• 1-dimethylaminoanthraquinone
• Dimethylaminoanthrachinon
• SR-01000203730-1
• HMS2579A08
• CHEMBL1492110
• +Expand

• InChIKey： FCWBHVZCSYIWHX-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H13NO2/c1-17(2)13-9-5-8-12-14(13)16(19)11-7-4-3-6-10(11)15(12)18/h3-9H,1-2H3
• SMILES： CN(C)C1C2=C(C(=O)C3C(C2=O)=CC=CC=3)C=CC=1

Computed Properties

• Exact Mass: 251.09469
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 251.095
• Heavy Atom Count: 19
• Complexity: 390
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38